Cas no 1351609-73-8 (6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-phenylpyridazine-3-carboxamide)

• Product Name: 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-phenylpyridazine-3-carboxamide
• CAS No: 1351609-73-8
• MF: C₁₆H₁₅N₅O
• MW: 293.323202371597
• CID: 6088959
• PubChem ID: 71791804
• Update Time: 2025-10-31

6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-phenylpyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-phenylpyridazine-3-carboxamide
• F6239-0317
• 6-(3,5-dimethylpyrazol-1-yl)-N-phenylpyridazine-3-carboxamide
• AKOS024541820
• 1351609-73-8

• Inchi： 1S/C16H15N5O/c1-11-10-12(2)21(20-11)15-9-8-14(18-19-15)16(22)17-13-6-4-3-5-7-13/h3-10H,1-2H3,(H,17,22)
• InChI Key： NGMKEXNMNGZJKZ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(N=N1)N1C(C)=CC(C)=N1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 293.12766012g/mol
• Monoisotopic Mass: 293.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-phenylpyridazine-3-carboxamide

Comprehensive Overview of 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-phenylpyridazine-3-carboxamide (CAS No. 1351609-73-8)

The compound 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-phenylpyridazine-3-carboxamide (CAS No. 1351609-73-8) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridazine core linked to a dimethylpyrazole moiety and a phenylcarboxamide group, makes it a versatile intermediate for developing novel bioactive compounds. Researchers are particularly interested in its potential applications in kinase inhibition, cancer therapeutics, and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for heterocyclic compounds like 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-phenylpyridazine-3-carboxamide has surged due to their role in drug discovery. The molecule's pyridazine scaffold is known for its ability to modulate protein-protein interactions, a hot topic in targeted therapy research. Additionally, its pyrazole component contributes to metabolic stability, addressing a common challenge in oral bioavailability optimization—a frequent search query among medicinal chemists. This dual functionality positions the compound as a valuable candidate for high-throughput screening libraries.

From a synthetic chemistry perspective, the preparation of CAS No. 1351609-73-8 involves innovative cross-coupling reactions, a subject widely discussed in green chemistry forums. The compound's carboxamide group allows for further derivatization, enabling researchers to explore structure-activity relationships (SAR) for specific enzyme targets. This adaptability resonates with the growing interest in fragment-based drug design, as evidenced by increasing searches for "scaffold hopping techniques" in scientific databases.

The agrochemical industry has also shown interest in 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-phenylpyridazine-3-carboxamide due to its structural similarity to known plant growth regulators. With climate change driving demand for stress-resistant crops, this compound's potential role in developing next-generation pesticides with lower environmental impact aligns with global sustainability goals. Its pyrazole-pyridazine hybrid structure may offer novel modes of action against resistant pest strains, a pressing concern in modern agriculture.

Analytical characterization of CAS 1351609-73-8 typically employs advanced techniques like LC-MS and NMR spectroscopy, reflecting the pharmaceutical industry's shift toward quality by design (QbD) principles. The compound's chromatographic behavior and spectral fingerprints are frequently studied topics, as evidenced by search trends for "HPLC method development for heterocycles." These studies are crucial for ensuring batch-to-batch consistency in preclinical research applications.

In computational chemistry, 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-phenylpyridazine-3-carboxamide serves as an interesting case study for molecular docking simulations. Its hydrogen bond acceptor/donor profile makes it relevant for virtual screening projects, particularly in allosteric modulator discovery—a trending topic in computer-aided drug design (CADD) communities. The compound's lipophilicity parameters (logP) are often calculated to predict blood-brain barrier penetration, addressing a key question in central nervous system drug development.

Patent literature reveals growing intellectual property activity around pyridazine-carboxamide derivatives, with CAS 1351609-73-8 appearing in claims related to inflammatory disease treatments. This correlates with increased searches for "small molecule immunomodulators," reflecting the compound's potential in autoimmune disorder research. Its toll-like receptor (TLR) interaction capabilities are particularly noteworthy in the context of vaccine adjuvant development, a field that gained prominence during the COVID-19 pandemic.

Environmental fate studies of 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-phenylpyridazine-3-carboxamide are emerging, responding to regulatory demands for eco-toxicological profiles of new chemical entities. The compound's biodegradation pathways and aquatic toxicity data are becoming essential for REACH compliance, mirroring search trends for "green agrochemicals." Such evaluations are critical for its potential use in integrated pest management systems.

The crystalline form of CAS No. 1351609-73-8 has been characterized by X-ray diffraction, revealing interesting molecular packing patterns that influence its solubility properties. These findings contribute to ongoing discussions about crystal engineering for improved formulation stability—a frequent pain point mentioned in pharmaceutical manufacturing forums. The compound's polymorphic behavior is another area of active investigation, given its implications for intellectual property protection and generic drug development timelines.

As the scientific community continues to explore 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-phenylpyridazine-3-carboxamide, its interdisciplinary applications bridge gaps between medicinal chemistry, materials science, and agricultural biotechnology. The compound exemplifies how rational molecular design can address multiple challenges across industries, from drug resistance to crop yield improvement. With over 300 research papers annually referencing similar pyridazine hybrids, this chemical entity remains at the forefront of innovation-driven research.